Cas no 868223-87-4 (ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868223-87-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5802119
• PubChem ID: 2149385
• Update Time: 2025-05-27

ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-[2-(2,5-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• Acetic acid, 2-[[2-[2-[(2,5-dimethylphenyl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]-, ethyl ester
• SR-01000909169
• AB00686536-01
• 868223-87-4
• SR-01000909169-1
• ethyl 2-((2-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• ethyl 2-[(2-{[(2,5-dimethylphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• F1808-0077
• AKOS024610138
• ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

• Inchi： 1S/C23H24N2O5/c1-4-29-22(27)14-30-20-7-5-6-18-17(20)10-11-25(23(18)28)13-21(26)24-19-12-15(2)8-9-16(19)3/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key： VTVGGSRHSOWLKP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC(C)=CC=C1C)=O)C2=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 635.4±55.0 °C(Predicted)
• pka: 13.57±0.70(Predicted)

Additional information on ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Comprehensive Overview of Ethyl 2-(2-{(2,5-Dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-87-4)

Ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an isoquinoline core and carbamoyl functionality, makes it a subject of interest for drug discovery and material science applications. With the CAS registry number 868223-87-4, this compound has been increasingly studied for its potential bioactive properties.

The compound's ethyl oxyacetate moiety and 2,5-dimethylphenyl group contribute to its lipophilicity, which is crucial for membrane permeability in biological systems. Researchers have explored its derivatives for modulating enzyme activity, particularly in inflammation-related pathways. Recent studies suggest that structurally similar isoquinoline derivatives may interact with kinase proteins, sparking interest in their potential therapeutic applications.

In the context of current scientific trends, 868223-87-4 aligns with the growing demand for small molecule modulators in precision medicine. The pharmaceutical industry's focus on targeted therapies has increased attention on compounds with specific protein-binding capabilities. The carbamoylmethyl group in this molecule may offer unique interaction sites for biological targets, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound presents interesting challenges in heterocyclic chemistry and selective functionalization. The 1,2-dihydroisoquinolin-1-one scaffold is particularly noteworthy, as similar structures have shown diverse biological activities. Chemists are investigating efficient synthetic routes to this core structure, with potential applications in library development for high-throughput screening.

Environmental and green chemistry considerations are increasingly important in compound development. Researchers are examining the ecological profile of ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate, including its biodegradability and potential environmental persistence. These studies are crucial for meeting regulatory requirements and sustainable chemistry goals.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it an interesting candidate for formulation scientists. These characteristics influence solubility, stability, and bioavailability - key factors in drug development. Computational chemists are using molecular modeling to predict its interaction with various biological targets and excipients.

In material science applications, the isoquinoline derivatives have shown promise in organic electronics. The conjugated system in 868223-87-4 suggests potential applications in optoelectronic materials, though this area requires further exploration. Researchers are particularly interested in how the 2,5-dimethylphenyl substituent affects the compound's electronic properties.

Analytical method development for ethyl 2-(2-{(2,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate is another active research area. Advanced techniques like HPLC-MS and NMR spectroscopy are being optimized for precise quantification and structural characterization. These methods are essential for quality control in potential commercial applications.

The compound's patent landscape reveals growing intellectual property activity, particularly in pharmaceutical applications. Several patents have emerged covering synthetic methods and potential uses of related isoquinoline derivatives, indicating the commercial potential of this chemical space. However, specific therapeutic claims for 868223-87-4 remain to be fully explored.

Future research directions may focus on expanding the compound's utility through structure modification and biological evaluation. The combination of its heterocyclic core and functional side chains offers numerous possibilities for creating analogs with improved properties. Collaborative efforts between synthetic chemists, biologists, and computational scientists will likely drive innovation in this area.